2-(3,5-dimethylisoxazol-4-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[oxan-4-yl(pyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C18H23N3O3/c1-12-16(13(2)24-21-12)10-17(22)20-18(14-5-8-23-9-6-14)15-4-3-7-19-11-15/h3-4,7,11,14,18H,5-6,8-10H2,1-2H3,(H,20,22)
• InChI Key: BESJJVYOGKYEMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NC(C2CCOCC2)C3=CN=CC=C3
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H23N3O3 and its molecular weight is 329.4. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Characterization

Research in the field of heterocyclic chemistry often explores the synthesis of novel compounds for potential applications in medicinal chemistry and material science. For example, the study on the synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines demonstrates the versatility of similar molecules in generating new chemical entities through intramolecular cyclization and nucleophilic substitution reactions (Palamarchuk et al., 2019). These methodologies can be applied to synthesize derivatives of the compound , expanding the scope of its scientific research applications.

Coordination Polymers and Structural Characterization

Coordination polymers derived from structurally related ligands offer insights into the design and synthesis of functional materials. Research on coordination polymers like [Cu(L1)(CH3CONH2)] and [Cu(L2)(NMP)] highlights the structural versatility and potential application of similar compounds in material science, particularly in the development of porous frameworks and their applications in catalysis, gas storage, and separation (Hawes & Kruger, 2014).

Antimicrobial Activity

The antimicrobial activity of heterocyclic compounds is a significant area of research with implications for developing new antibiotics and antifungal agents. Studies on compounds incorporating the antipyrine moiety, similar in complexity to the specified compound, have shown promising antimicrobial properties, offering a pathway for the development of new therapeutic agents (Bondock et al., 2008).

Generation of Structurally Diverse Libraries

The generation of structurally diverse libraries from a single precursor is fundamental in drug discovery and development. Research utilizing compounds such as 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as starting materials for alkylation and ring closure reactions demonstrates the potential of using similar compounds to generate diverse chemical libraries. This approach is crucial for identifying lead compounds with biological activity (Roman, 2013).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and the temperature